Cas no 875050-62-7 (Phenol,4-[6-(4-nitrophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]-)

• Product Name: Phenol,4-[6-(4-nitrophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]-
• CAS No: 875050-62-7
• MF: C₁₆H₁₁N₅O₃S
• MW: 353.355241060257
• CID: 1902183
• Update Time: 2025-04-21

Phenol,4-[6-(4-nitrophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[6-(4-nitrophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]-
• Phenol, 4-[6-(4-nitrophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]-

• Inchi： 1S/C16H11N5O3S/c22-13-7-3-11(4-8-13)15-17-18-16-20(15)19-14(9-25-16)10-1-5-12(6-2-10)21(23)24/h1-8,22H,9H2
• InChI Key： PEIXNVKOTKGDHA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N3N=C(C4=CC=C([N+]([O-])=O)C=C4)CSC3=NN=2)C=C1

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Melting Point: 254-256 °C(Solv: ethanol (64-17-5))
• Boiling Point: 643.9±65.0 °C(Predicted)
• pka: 8.23±0.30(Predicted)